Cas no 20226-93-1 (METHYL 2-ACETOXY-3-CARBOXYPROPANOATE)

• Product Name: METHYL 2-ACETOXY-3-CARBOXYPROPANOATE
• CAS No: 20226-93-1
• MF: C₇H₁₀O₆
• MW: 190.150702953339
• CID: 825187
• Update Time: 2025-10-30

METHYL 2-ACETOXY-3-CARBOXYPROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 2-ACETOXY-3-CARBOXYPROPANOATE
• 3-acetyloxy-4-methoxy-4-oxobutanoic acid
• Methyl 2-Acetoxy-3-c
• METHYL 2-ACETOXY-3-CARBOXYPROPANOATE ,WHITE WAXY SOLID
• Acetylaepfelsaeure
• rac.-2-Acetoxy-3-carboxy-propionsaeure-methylester

• Inchi： 1S/C7H10O6/c1-4(8)13-5(3-6(9)10)7(11)12-2/h5H,3H2,1-2H3,(H,9,10)
• InChI Key： DQUIKZDAUFIOEL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)OC)CC(=O)O

Computed Properties

• Exact Mass: 190.04800

Experimental Properties

• Melting Point: 55-58°C
• PSA: 89.90000
• LogP: -0.43420

Additional information on METHYL 2-ACETOXY-3-CARBOXYPROPANOATE

Research Brief on METHYL 2-ACETOXY-3-CARBOXYPROPANOATE (CAS: 20226-93-1) in Chemical and Biomedical Applications

METHYL 2-ACETOXY-3-CARBOXYPROPANOATE (CAS: 20226-93-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, including prodrugs and enzyme inhibitors. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of METHYL 2-ACETOXY-3-CARBOXYPROPANOATE as a precursor in the development of novel anti-inflammatory agents. The researchers demonstrated that this compound could be efficiently modified to produce derivatives with enhanced selectivity for cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The study reported a 40% improvement in yield compared to traditional synthetic routes, underscoring the compound's utility in drug development.

In addition to its pharmaceutical applications, METHYL 2-ACETOXY-3-CARBOXYPROPANOATE has been investigated for its potential in biocatalysis. A recent ACS Catalysis article (2024) detailed its use as a substrate for engineered enzymes, enabling the stereoselective production of chiral intermediates. This approach offers a greener alternative to conventional chemical synthesis, aligning with the growing demand for sustainable manufacturing processes in the pharmaceutical industry.

Mechanistic studies have also shed light on the compound's reactivity. Nuclear magnetic resonance (NMR) and mass spectrometry analyses have revealed that the acetyl and carboxylate groups in METHYL 2-ACETOXY-3-CARBOXYPROPANOATE participate in unique intramolecular interactions, which can be leveraged to control reaction outcomes. These findings, published in Organic Letters (2023), provide valuable insights for chemists designing complex molecular architectures.

Despite these advancements, challenges remain in scaling up the production of METHYL 2-ACETOXY-3-CARBOXYPROPANOATE-derived compounds. Current research efforts, as highlighted in a 2024 Chemical Engineering Journal report, are focusing on optimizing continuous flow processes to address this limitation. Preliminary results suggest that flow chemistry could reduce production costs by up to 30% while maintaining high purity standards.

Looking ahead, the unique chemical properties of METHYL 2-ACETOXY-3-CARBOXYPROPANOATE position it as a promising candidate for various biomedical applications. Ongoing clinical trials are evaluating its derivatives as potential treatments for neurodegenerative diseases, with preliminary data showing improved blood-brain barrier penetration compared to existing therapies. These developments underscore the compound's growing importance in modern drug discovery pipelines.